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Compound of Interest

Compound Name: N-Formylglycine-d2

Cat. No.: B12379050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for N-
Formylglycine-d2, a deuterated derivative of the endogenous metabolite N-Formylglycine.

While generally considered to have a low hazard profile, adherence to proper laboratory

practices is essential to ensure personnel safety and maintain the integrity of the compound.

This document outlines key safety data, handling procedures, and emergency protocols.

Section 1: Compound Identification and Properties
A clear understanding of the physical and chemical properties of N-Formylglycine-d2 is

fundamental to its safe handling.

Property Data

Chemical Name N-Formylglycine-d2

Synonyms 2-formamidoacetic-d2 acid

Molecular Formula C₃H₃D₂NO₃

Appearance Solid

Storage Temperature Recommended: -20°C for long-term storage.
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Section 2: Hazard Identification and Toxicology
Summary
Based on available safety data sheets for N-Formylglycine and related compounds, N-
Formylglycine-d2 is not classified as a hazardous substance. However, it may cause mild

irritation upon contact.

Hazard Type Description

Acute Toxicity

Data for the parent compound, glycine, indicates

a high oral LD50 in rats (7930 mg/kg),

suggesting low acute toxicity. No specific acute

toxicity data is available for N-Formylglycine-d2.

[1]

Irritation
May cause skin irritation, serious eye irritation,

and respiratory tract irritation.[2]

Carcinogenicity

No ingredient of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC.

Other Hazards

In a finely distributed form, there may be a

potential for a dust explosion, which is a general

characteristic of flammable organic substances.

Section 3: Safe Handling and Storage Protocols
Adherence to the following protocols is crucial for the safe handling and storage of N-
Formylglycine-d2.

Personal Protective Equipment (PPE) and Engineering
Controls
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:
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Eye Protection: Safety glasses with side shields or goggles are recommended.

Hand Protection: Wear appropriate protective gloves. Dispose of contaminated gloves after

use in accordance with applicable laws and good laboratory practices.

Body Protection: Wear laboratory clothing.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a respirator may

be necessary.

Engineering Controls: Emergency eye wash fountains and safety showers should be readily

available.

General Handling Procedures
Wash hands thoroughly after handling.

Change contaminated clothing.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Storage Conditions
Proper storage is essential to maintain the stability and integrity of N-Formylglycine-d2.
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Storage Condition Recommendation

Solid Form

Store in a tightly sealed container in a cool, well-

ventilated area. For long-term storage, -20°C is

recommended. Provided the vial is kept tightly

sealed, the product can be stored for up to 6

months as a solid.

In Solution

Stock solutions should be prepared and stored

as aliquots in tightly sealed vials at -20°C.

These solutions are generally usable for up to

one month. It is recommended to make up and

use solutions on the same day whenever

possible.

Section 4: Emergency Procedures
In the event of exposure or a spill, the following first aid and emergency measures should be

taken.

Exposure Route First Aid Measures

Inhalation Move the exposed individual to fresh air.

Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse out with plenty of water. Remove contact

lenses if present and easy to do. Continue

rinsing.

Ingestion
Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell.

Spills

For non-emergency personnel, evacuate the

danger area and avoid inhalation of dust. For

emergency responders, refer to personal

protection in Section 3.1. Cover drains and

prevent the product from entering them.
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Section 5: Visual Guides for Safety and Handling
The following diagrams illustrate key workflows and relationships for the safe handling of N-
Formylglycine-d2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12379050?utm_src=pdf-body
https://www.benchchem.com/product/b12379050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Handling and Use

Waste Disposal

Receive Compound

Inspect Container

Store at -20°C
in a Tightly Sealed Container

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh in Ventilated Area

Dissolve in Appropriate Solvent

Perform Experiment

Collect Waste

Dispose According to
Institutional Guidelines

Click to download full resolution via product page

Caption: A workflow for the safe handling of N-Formylglycine-d2.
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Caption: Potential hazards and routes of exposure for N-Formylglycine-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12379050?utm_src=pdf-body-img
https://www.benchchem.com/product/b12379050?utm_src=pdf-body
https://www.benchchem.com/product/b12379050?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3921923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3921923/
https://pubchem.ncbi.nlm.nih.gov/compound/75606
https://www.benchchem.com/product/b12379050#n-formylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12379050#n-formylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12379050#n-formylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/product/b12379050#n-formylglycine-d2-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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